Ethyl 4-(3-(3-(4-fluorophenoxy)phenyl)propanamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[3-[3-(4-fluorophenoxy)phenyl]propanoylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C23H27FN2O4/c1-2-29-23(28)26-14-12-19(13-15-26)25-22(27)11-6-17-4-3-5-21(16-17)30-20-9-7-18(24)8-10-20/h3-5,7-10,16,19H,2,6,11-15H2,1H3,(H,25,27)
• InChI Key: OFVLCNQWKZHMRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)CCC2=CC(=CC=C2)OC3=CC=C(C=C3)F
• Molecular Formula: C23H27FN2O4
• Molecular Weight: 414.5 g/mol

Description

“Ethyl 4-(3-(3-(4-fluorophenoxy)phenyl)propanamido)piperidine-1-carboxylate” is a chemical compound with a complex structure. It contains a total of 56 bonds, including 32 non-H bonds, 10 multiple bonds, 9 rotatable bonds, 4 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 secondary amide (aliphatic), 1 (thio-) carbamate (aliphatic), and 1 ether (aromatic).

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 2-methyl-2,3-butadienoate, a related compound, has been utilized in [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst, producing tetrahydropyridines with complete regioselectivity (Zhu, Lan, & Kwon, 2003).

Applications in Anticancer Research

• Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as potential anticancer agents (Rehman et al., 2018).

Antibacterial and Antifungal Activities

• Various compounds, including those with piperidine structures, have been screened for antibacterial and antifungal activities, contributing to the exploration of new therapeutic agents (Bodke & Sangapure, 2003).

Antituberculosis Potential

• Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates showed promising activity against Mycobacterium tuberculosis, indicating potential use in tuberculosis treatment (Jeankumar et al., 2013).

Polymer Science Applications

• Ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates, which have structures similar to Ethyl 4-(3-(3-(4-fluorophenoxy)phenyl)propanamido)piperidine-1-carboxylate, have been used in the synthesis and copolymerization with styrene, demonstrating applications in polymer science (Kharas et al., 2016).

Calcium-Channel-Blocking and Antihypertensive Activity

• Compounds structurally related to this compound have been synthesized for their calcium-channel-blocking activity and evaluated as antihypertensive agents (Shanklin et al., 1991).

Structural Analysis

• Ethyl 4-(4-Florophenyl)-6-phenyl-2-substituted-3-pyridinecarboxylates have been synthesized, and their crystal structures have been analyzed, providing insights into their molecular configurations (Shalaby et al., 2014).